Cas no 890603-52-8 (3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide
• CAS No: 890603-52-8
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 5439294
• Update Time: 2025-05-24

3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(2-methylsulfanylphenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3,5-dimethyl-N-[2-(methylthio)phenyl]-
• 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H17NO2S/c1-11-8-9-15-13(10-11)12(2)17(21-15)18(20)19-14-6-4-5-7-16(14)22-3/h4-10H,1-3H3,(H,19,20)
• InChI Key： YZBLLIMJXRQXRH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(C)=C1C(NC1=CC=CC=C1SC)=O

Additional information on 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide

3,5-Dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide, with CAS No. 890603-52-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzofuran ring system with a carboxamide group and methyl substituents. The presence of the methylsulfanyl group further enhances its chemical versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory agents and neuroprotective drugs. Researchers have found that the benzofuran moiety plays a crucial role in modulating the compound's bioactivity, while the methylsulfanyl group contributes to its stability and solubility. These properties make it an ideal candidate for targeting chronic inflammatory diseases and neurodegenerative conditions such as Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been explored in the realm of materials science. Its ability to form stable crystalline structures has led to investigations into its use as a building block for advanced materials, including organic semiconductors and optoelectronic devices. The methyl substituents on the benzofuran ring are believed to influence the electronic properties of the material, potentially enhancing its performance in electronic applications.

The synthesis of 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent introduction of the methylsulfanyl group via nucleophilic substitution. The optimization of these steps has been a focus of recent research, with efforts aimed at improving yield and reducing reaction times.

From a structural standpoint, this compound exhibits a high degree of symmetry, which contributes to its thermal stability and resistance to degradation under physiological conditions. This property is particularly advantageous in drug delivery systems, where stability is critical for maintaining therapeutic efficacy. Furthermore, computational studies have revealed that the compound's electronic structure is highly tunable, allowing for modifications that can enhance its binding affinity to specific biological targets.

The latest advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Using techniques such as molecular docking and quantum mechanics calculations, researchers have been able to predict how this compound interacts with various biological molecules. These studies have identified key residues on target proteins that are critical for binding, paving the way for rational drug design strategies.

In conclusion, CAS No. 890603-52-8, or 3,5-dimethyl-N-2-(methylsulfanyl)phenyl-1-benzofuran-2-carboxamide, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in both therapeutic development and materials innovation. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.